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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth analysis of the physical and chemical hazards

associated with dihydrosafrole. It is intended to serve as a critical resource for researchers,

scientists, and professionals in drug development who may handle or encounter this

compound. This document synthesizes key data on its physical properties, flammability,

reactivity, and toxicological profile, with a strong emphasis on its carcinogenic properties.

Detailed experimental protocols for assessing these hazards are provided, alongside visual

representations of its metabolic activation pathway and standardized testing workflows to

ensure safe laboratory practices.

Introduction
Dihydrosafrole (CAS 94-58-6), also known as 5-propyl-1,3-benzodioxole, is a derivative of

safrole, a naturally occurring compound found in various plants.[1] Historically, it has been used

as a flavoring agent and in fragrances.[1][2] However, due to significant health concerns,

particularly its classification as a potential human carcinogen, its use in consumer products is

now highly restricted.[3][4] A thorough understanding of its hazard profile is paramount for

ensuring the safety of laboratory personnel and the integrity of research outcomes.
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Dihydrosafrole is a colorless to pale yellow oily liquid with an odor reminiscent of sassafras.[5]

It is miscible with many organic solvents but has low solubility in water.[5][6]

Table 1: Physical and Chemical Properties of Dihydrosafrole

Property Value Reference(s)

Molecular Formula C₁₀H₁₂O₂ [7]

Molecular Weight 164.20 g/mol [7]

Boiling Point 228 °C [5][8]

Melting Point 11 °C [9]

Density
1.065 - 1.0695 g/cm³ at 20-25

°C
[5][8]

Vapor Pressure 0.05 mmHg [5]

Flash Point
99.3 °C - 102.25 °C (Closed

Cup)
[6][9]

Solubility

Miscible with ethanol, ether,

acetic acid, benzene. Insoluble

in water.

[5][6]

Physical Hazards
The primary physical hazard associated with dihydrosafrole is its combustibility. While it does

not ignite readily at ambient temperatures, it can become a fire hazard if heated.[10]

Table 2: Flammability Data for Dihydrosafrole

Parameter Value Reference(s)

Flash Point
99.3 °C - 102.25 °C (Closed

Cup)
[6][9]

Flammability Combustible liquid [11]
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Experimental Protocol: Flash Point Determination
(ASTM D93)
The flash point of dihydrosafrole is determined using the Pensky-Martens closed-cup method

as specified by ASTM D93.[8][9][12][13]

Principle: The sample is heated in a closed cup at a controlled rate with continuous stirring.[8]

An ignition source is periodically introduced into the vapor space above the liquid. The flash

point is the lowest temperature at which the vapors ignite to produce a brief flash.[13]

Apparatus:

Pensky-Martens closed-cup flash tester

Calibrated thermometer

Procedure:

Ensure the apparatus is clean and dry.

Pour the dihydrosafrole sample into the test cup to the specified filling mark.

Place the lid on the cup and insert the thermometer.

Begin heating the sample at a steady rate of 5-6 °C per minute, while stirring at 90-120 rpm.

[9]

As the temperature approaches the expected flash point, apply the test flame at specified

temperature intervals. For an expected flash point below 110°C, apply the flame at every 1°C

rise in temperature.[9]

Record the temperature at which a distinct flash is observed inside the cup as the flash point.

Correct the observed flash point for barometric pressure.[8]
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Experimental Workflow: Flash Point Determination (ASTM D93)

Start

Prepare Apparatus and Sample

Heat Sample at Controlled Rate with Stirring

Apply Ignition Source at Intervals

Observe for Flash

No Flash

Record Flash Point Temperature

Flash Observed

Correct for Barometric Pressure

End
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Experimental Workflow: Acute Oral Toxicity (OECD TG 423)

Start

Select and Prepare Animals

Select Starting Dose Level

Dose Group of 3 Animals

Observe for 14 Days (Toxicity & Mortality)

Assess Outcome

Dose Next Group at Higher Level

No/Low Mortality

Dose Next Group at Lower Level

High Mortality

Stop Testing and Classify

Clear Outcome

Gross Necropsy

End
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Metabolic Activation and Carcinogenicity of Dihydrosafrole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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